1-(Azepan-1-yl)-2-((5-(4-chlorophenyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)ethanone

• IUPAC Name: 1-(azepan-1-yl)-2-[[5-(4-chlorophenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl]sulfanyl]ethanone
• InChI: InChI=1S/C18H19ClN4OS2/c19-14-7-5-13(6-8-14)15-11-25-17-20-21-18(23(15)17)26-12-16(24)22-9-3-1-2-4-10-22/h5-8,11H,1-4,9-10,12H2
• InChI Key: JCCDEOKBFGQUKU-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CSC2=NN=C3N2C(=CS3)C4=CC=C(C=C4)Cl
• Molecular Formula: C18H19ClN4OS2
• Molecular Weight: 407.0 g/mol

Description

1-(Azepan-1-yl)-2-((5-(4-chlorophenyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)ethanone is a useful research compound. Its molecular formula is C18H19ClN4OS2 and its molecular weight is 406.95. The purity is usually 95%.
BenchChem offers high-quality 1-(Azepan-1-yl)-2-((5-(4-chlorophenyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(Azepan-1-yl)-2-((5-(4-chlorophenyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for the compound '1-(Azepan-1-yl)-2-((5-(4-chlorophenyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)ethanone' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 5-(4-chlorophenyl)thiazolo[2,3-c][1,2,4]triazole-3-thiol, which is then coupled with 1-azepan-1-yl-2-bromoethanone to form the second intermediate, 1-(azepan-1-yl)-2-((5-(4-chlorophenyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)ethanone.

Starting Materials
4-chloroaniline, thiourea, 2-bromoethanone, 1-azepan-1-ol, sodium hydroxide, hydrochloric acid, potassium carbonate, acetonitrile, dimethylformamide, triethylamine, N,N-dimethylacetamide, N,N-dimethylformamide dimethyl acetal, sodium borohydride, hydrogen peroxide, sulfuric acid, sodium nitrite, copper(I) bromide, sodium azide, sodium thiosulfate, sodium bicarbonate

Reaction
Synthesis of 4-chlorophenylthiourea by reacting 4-chloroaniline with thiourea in the presence of sodium hydroxide, Synthesis of 5-(4-chlorophenyl)thiazole-2,4-diamine by reacting 4-chlorophenylthiourea with potassium carbonate and 2-bromoethanone in acetonitrile, Synthesis of 5-(4-chlorophenyl)thiazolo[2,3-c][1,2,4]triazole-3-thiol by reacting 5-(4-chlorophenyl)thiazole-2,4-diamine with sulfuric acid and sodium nitrite, followed by treatment with sodium thiosulfate, Synthesis of 1-(azepan-1-yl)-2-bromoethanone by reacting 1-azepan-1-ol with N,N-dimethylformamide dimethyl acetal and then with hydrogen peroxide in the presence of sulfuric acid, Synthesis of 1-(azepan-1-yl)-2-((5-(4-chlorophenyl)thiazolo[2,3-c][1,2,4]triazol-3-yl)thio)ethanone by reacting 5-(4-chlorophenyl)thiazolo[2,3-c][1,2,4]triazole-3-thiol with 1-(azepan-1-yl)-2-bromoethanone in the presence of copper(I) bromide and triethylamine in N,N-dimethylacetamide